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The following table summarizes key environmental fate parameters for Quizalofop-P-ethyl and its primary

metabolite, compared to glyphosate. This data is particularly relevant for use on railway tracks, a scenario

where soils often have low organic carbon content, increasing leaching risk [1].

Compound
Primary
Metabolite

Mean DT₅₀
(Degradation Half-
Life) in Railway
Soils

Mean KFoc
(Sorption
Coefficient) in
Railway Soils

Leaching Potential to
Groundwater

Quizalofop-
P-ethyl [1]

Quizalofop-

P-acid

Slower than in

agricultural soils

Lower than in

agricultural soils

Low for parent

compound, but
highest for
Quizalofop-P-acid

Glyphosate
[1]

AMPA - Strongly retained by

mineral substrates

Low

Key Insight: While Quizalofop-P-ethyl itself has low leaching potential, its major metabolite, Quizalofop-

P-acid, poses a significantly higher risk of contaminating groundwater, especially in the low-organic soils

typical of railway tracks [1]. Glyphosate and its metabolite AMPA are strongly bound to soil particles,

resulting in a lower leaching potential [1].
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Efficacy & Crop Safety Data

For agricultural use, particularly in systems like soybean-corn intercropping, efficacy and drift damage are

critical factors. The table below presents data on the performance of Quizalofop-P-ethyl and other

herbicides as alternatives to glyphosate.

Herbicide
Application
Context

Target Weeds /
Crops

Key Efficacy / Safety Finding

Quizalofop-P-ethyl [2] Soybean-Corn
Intercropping

Gramineous
weeds / Corn

Drift of >5% deposition rate
causes plant height inhibition in

corn.

ACCase-inhibitors (e.g.,

Fluazifop-P-butyl,
Quizalofop-P-ethyl) [3]

Cereal Rye

Termination

Cereal Rye /

Soybean

Provided >94% control of cereal

rye, comparable to glyphosate.

Clethodim (ACCase-
inhibitor) [3]

Cereal Rye
Termination

Cereal Rye /
Soybean

Provided only 31-77% control,
less effective than glyphosate.

Glufosinate [4] Landscape
Plantings

Annual weeds /
Ornamentals

Controls most annual weeds as
effectively as glyphosate, but

less effective on perennials.

Key Insight: Quizalofop-P-ethyl is highly effective against grasses, but its potential for drift damage to

non-target crops like corn is a significant risk that requires careful management [2]. Other ACCase-

inhibitors can be effective replacements for glyphosate in specific scenarios, such as terminating cover crops

[3].

Detailed Experimental Protocols

To ensure the reproducibility of the data cited, here are the methodologies from key studies.

Protocol: Drift Damage of Quizalofop-P-ethyl to Corn [2]
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Objective: To determine the threshold of drift deposition that causes damage to corn.

Test System: Potted corn (variety Suyu 39) in a greenhouse.
Herbicide Application:

Equipment: Bioassay Spray Tower (3WP-2000).
Formulation: 10% Quizalofop-P-ethyl EC at 600 mL/ha.

Variables: Three spray volumes (150, 300, 450 L/ha) and four drift deposition rates (1%, 5%,
10%, 30%).

Data Collection: Symptoms of herbicide damage and plant height inhibition rates were recorded 7
and 14 days after application.

Protocol: Degradation & Sorption in Railway Soils [1]

Objective: To determine degradation and sorption of 2,4-D and Quizalofop-P-ethyl in railway soils.

Soil Sampling: Soils collected from three Swiss railway tracks and one crushed sand material.
Incubation Experiment:

Test substances (parent compounds and metabolites) were applied to 800 g portions of field-
moist soil.

Concentrations: 800 µg of 2,4-D, Quizalofop-P-ethyl, or Quizalofop-P-acid; 80 µg of
metabolites.

Analysis: Degradation rates (half-life, DT₅₀) and sorption coefficients (KFoc) were measured and
compared to values from agricultural soils.

Visual Summary: Decision Pathway for Herbicide
Comparison

The diagram below outlines the key decision factors and relationships when comparing Quizalofop-P-ethyl

with glyphosate alternatives, based on the experimental data.
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Primary Comparison Factors

Herbicide Comparison:
Quizalofop-P-ethyl vs. Glyphosate Alternatives

Efficacy & Spectrum of Control Environmental Fate &
Degradation Profile Crop & Non-Target Safety

Quizalofop-P-ethyl:
Highly effective on grasses

Key Finding

Glyphosate:
Broad-spectrum control

Benchmark

Other ACCase-inhibitors:
Variable performance

Consider

Quizalofop-P-ethyl:
Major metabolite has

high leaching potential

Critical Risk

Glyphosate:
Low leaching potential

Key Advantage

Quizalofop-P-ethyl:
High risk of drift damage

to non-target corn

Experimental Data

Application requires
careful drift management

Conclusion

Click to download full resolution via product page
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To cite this document: Smolecule. [Environmental Impact & Degradation: Quizalofop-P-ethyl vs.

Glyphosate]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b631670#quizalofop-p-environmental-impact-vs-glyphosate-

alternatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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